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Compound of Interest

Compound Name: Valiant phd

cat. No.: B1234922

An In-depth Technical Guide on a High-Copper, Palladium-Enriched Dental Amalgam

This technical guide provides a detailed overview of the initial safety and toxicity profile of
Valiant Ph.D., a phase-dispersed dental amalgam manufactured by Ivoclar Vivadent.[1][2][3]
The content is compiled from publicly available Safety Data Sheets (SDS) and product
information, intended for researchers, scientists, and professionals in drug development and
material science who are interested in the toxicological aspects of implanted medical materials.

Valiant Ph.D. is a dental restorative material with a high copper content designed to eliminate
the Gamma-2 phase, which is susceptible to corrosion.[4][5][6] It is also enriched with
palladium to enhance early strength and resistance to corrosion and tarnishing.[2][6] The
material is supplied in pre-dosed, ultrasonically welded capsules (SURE-CAP) to minimize the
risk of mercury vapor exposure during storage and trituration.[2]

Composition and Properties

Valiant Ph.D. is an alloy composed of silver, tin, copper, and palladium, which is mixed with
mercury to form the amalgam.[7] The specific metal composition of the alloy powder is:

Silver (Ag): 52.5%

Tin (Sn): 29.7%

Copper (Cu): 17.5%

Palladium (Pd): 0.3%][7]
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The final product has one of the lowest mercury contents among dispersed phase systems.[4]

[5]L6]

Toxicological Profile

The primary toxicological concern with Valiant Ph.D., as with all dental amalgams, is the
presence of mercury.[1] Mercury is a potent neurotoxin and can also act as a nephrotoxin.[8]
The Safety Data Sheet (SDS) for Valiant Ph.D. outlines several hazard statements and
toxicological effects.[1]

Description of

Hazard Category GHS Classification  Source
Effect
o Acute Toxicity,
Acute Toxicity . )
) Fatal if inhaled.[1] Inhalation - Category [1]
(Inhalation) 1

] o May damage fertility Reproductive Toxicity
Reproductive Toxicity ) [1]
or the unborn child.[1] - Category 1B

Causes damage to

Specific Target Organ
o organs through STOT, Repeated
Toxicity (Repeated [1]
prolonged or repeated  Exposure - Category 1
Exposure)
exposure.[1]
Mercury may have a
Sensitization sensitizing effect on Not specified [8]
the skin and lungs.[8]
Acute Toxicity o Not classified as
No irritant effect.[1] o [1]
(Dermal) irritant
o o Not classified as
Acute Toxicity (Ocular)  No irritating effect.[1] o [1]
irritant
Hazardous to the
) Very toxic for aquatic aguatic environment,
Aquatic Hazard _ [1]
organisms.[1][8] acute hazard -
Category 1
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The provided documentation does not detail specific experimental protocols for the
toxicological assessments. The hazard classifications are based on internally approved
calculation methods for preparations, as stated in the Safety Data Sheet.[1][8] These
classifications are derived from established toxicological data for the individual components,
primarily mercury, in accordance with regulatory standards such as the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

Visualizations

The following diagram outlines the recommended workflow for handling Valiant Ph.D. capsules
to minimize exposure risks, based on precautionary statements.[1]
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Obtain special instructions before use IF INHALED
Use personal protective equipment (e.g., gloves, eye protection) Remove person to fresh air and keep comfortable for breathing
Prepdration
Triturate SURE-CAP capsule as directed Immediately call a poison center/doctor
v Emergency Response (Inhalation)

Avoid skin and eye contact

;

Use in a well-ventilated area

Handling & Use
¥

Avoid release to the environment

;

Must be specially treated adhering to official regulations

Disposal

Figure 1: Recommended Safety Handling Workflow for Valiant Ph.D.

Click to download full resolution via product page

Figure 1: Recommended Safety Handling Workflow for Valiant Ph.D.
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This diagram illustrates the potential routes of exposure to mercury from dental amalgam and
the primary target organs affected by toxicity, as indicated in the safety data.[1][8]

Valiant Ph.D. Amalgam

Inhalation of Mercury Vapor

i
Routes of EXposure

S

Central Nervous System (Neurotoxin)

Accidental Ingestion

\
\, May damage fertility or the unborn child
\

I
"Sensitization

A 4
v
Kidneys (Nephrotoxin) Reproductive System

P

Damage to organs through prolonged or repeated exposure

Target Organ Toxicity

Figure 2: Mercury Exposure Routes and Target Organ Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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